Cas no 2227858-30-0 ((1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol
• CAS No: 2227858-30-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6109472
• PubChem ID: 96738427
• Update Time: 2025-05-20

(1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol
• EN300-1824269
• 2227858-30-0

• Inchi： 1S/C8H12N2O2/c1-12-8-6(7(11)5-9)3-2-4-10-8/h2-4,7,11H,5,9H2,1H3/t7-/m1/s1
• InChI Key： NMVRHXGJQYUNOQ-SSDOTTSWSA-N
• SMILES： O[C@H](CN)C1=CC=CN=C1OC

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68.4Ų

Additional information on (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol

Comprehensive Guide to (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol (CAS No. 2227858-30-0)

(1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol, with CAS No. 2227858-30-0, is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of amino alcohols, which are known for their versatile applications in drug development and organic synthesis. The presence of both amino and hydroxyl functional groups in its structure makes it a valuable intermediate for designing bioactive molecules.

The chiral nature of (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol is particularly noteworthy, as enantiopure compounds are increasingly sought after in the pharmaceutical industry. Researchers are actively exploring its potential in the synthesis of chiral drugs, where stereochemistry plays a critical role in efficacy and safety. Recent studies highlight its utility in developing CNS-targeting therapeutics, a hot topic in modern medicine due to the growing demand for treatments for neurological disorders.

From a chemical perspective, (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol exhibits unique physicochemical properties. The 2-methoxypyridine moiety contributes to its solubility profile, while the amino alcohol segment enhances its reactivity in various synthetic transformations. These characteristics make it a promising candidate for asymmetric synthesis, a field that has seen exponential growth in recent years.

In the context of drug discovery, this compound has been investigated as a building block for kinase inhibitors and GPCR modulators. These classes of drugs are currently at the forefront of pharmaceutical research, addressing conditions ranging from cancer to metabolic diseases. The pyridine derivative structure of (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol is particularly relevant in this context, as nitrogen-containing heterocycles are prevalent in many FDA-approved medications.

The synthesis of (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol typically involves stereoselective methods to ensure the desired enantiomeric purity. Recent advancements in catalytic asymmetric hydrogenation and enzymatic resolution techniques have significantly improved the efficiency of its production. These developments align with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing practices.

Quality control of (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol requires sophisticated analytical techniques. Chiral HPLC and NMR spectroscopy are commonly employed to verify its enantiomeric excess and chemical purity. These analytical methods are crucial for ensuring the compound meets the stringent requirements of pharmaceutical applications, where even minor impurities can significantly impact biological activity.

The commercial availability of (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol has increased in recent years, reflecting its growing importance in research. Suppliers typically offer it in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The pricing structure often reflects the enantiomeric purity, with higher ee grades commanding premium prices in the fine chemicals market.

Looking ahead, the potential applications of (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol continue to expand. Its structural features make it a candidate for developing PROTACs (Proteolysis Targeting Chimeras), an emerging therapeutic modality in drug discovery. Additionally, its utility in bioconjugation chemistry is being explored for creating targeted drug delivery systems, another area of intense research interest.

For researchers working with (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol, proper handling and storage are essential. While not classified as hazardous, it should be stored under inert atmosphere at low temperatures to maintain stability. The compound's hygroscopic nature necessitates careful handling to prevent moisture absorption, which could affect its performance in sensitive chemical reactions.

The intellectual property landscape surrounding (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol is evolving, with several patents disclosing its use in various therapeutic contexts. This underscores its potential value in pharmaceutical development and the importance of thorough patent searches before embarking on research programs involving this compound.

In conclusion, (1S)-2-amino-1-(2-methoxypyridin-3-yl)ethan-1-ol represents a versatile chiral building block with significant potential in medicinal chemistry and drug development. Its unique structural features, combined with the growing demand for enantiopure compounds, position it as a valuable tool for researchers tackling some of the most challenging problems in modern therapeutics. As synthetic methodologies continue to advance and new biological targets emerge, the importance of this compound is likely to grow further in the coming years.